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Compound of Interest

Compound Name: NE-100 hydrochloride

Cat. No.: B15603839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NE-100 hydrochloride is a potent and highly selective sigma-1 (σ₁) receptor antagonist.[1] Its

high affinity for the σ₁ receptor, coupled with significant selectivity over the sigma-2 (σ₂)

receptor and a wide range of other neurotransmitter receptors, has established it as a critical

pharmacological tool for investigating σ₁ receptor function.[1][2] This technical guide provides

an in-depth overview of the in vitro characterization of NE-100 hydrochloride, including its

binding affinity, functional antagonism, and the experimental protocols used for its evaluation.
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Property Value

Chemical Name
4-Methoxy-3-(2-phenylethoxy)-N,N-

dipropylbenzeneethanamine hydrochloride[1]

Molecular Formula C₂₃H₃₃NO₂・HCl

Molecular Weight 391.97 g/mol

CAS Number 149409-57-4

Solubility
Soluble in water to 5 mM and in DMSO to 100

mM.

Purity ≥98% (HPLC)[1]

Quantitative Data: Binding Affinity and Selectivity
NE-100 hydrochloride exhibits nanomolar affinity for the σ₁ receptor and substantial selectivity

over other receptor types. The following tables summarize key binding parameters from in vitro

radioligand binding assays.

Table 1: Sigma Receptor Binding Profile

Parameter Value Radioligand
Tissue/Cell
Preparation

Reference

Kᵢ (σ₁) 0.86 nM
--INVALID-LINK--

-Pentazocine

Guinea Pig Brain

Membranes
[1]

IC₅₀ (σ₁) 4.16 nM
--INVALID-LINK--

-Pentazocine
Not Specified [2][3]

Selectivity >55-fold over σ₂ - - [1]

Table 2: Off-Target Receptor Binding Profile
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Receptor Affinity (IC₅₀ or Kᵢ) Notes Reference

Dopamine D₁ >10,000 nM (IC₅₀) Low affinity [2]

Dopamine D₂ >10,000 nM (IC₅₀) Low affinity [2]

Serotonin 5-HT₁ₐ >10,000 nM (IC₅₀) Low affinity [2]

Serotonin 5-HT₂ >10,000 nM (IC₅₀) Low affinity [2]

PCP Site (NMDA

Receptor)
>10,000 nM (IC₅₀) Low affinity [2]

Mechanism of Action and Signaling Pathways
NE-100 acts as a competitive antagonist at the σ₁ receptor. The σ₁ receptor is an intracellular

chaperone protein located at the mitochondria-associated endoplasmic reticulum (ER)

membrane, where it plays a crucial role in regulating intracellular calcium signaling and cellular

stress responses.

By binding to the σ₁ receptor, NE-100 prevents the binding of endogenous or exogenous

agonists, thereby inhibiting the downstream signaling cascade. This includes the modulation of

various ion channels (including voltage-gated potassium channels), G-protein coupled

receptors, and kinases. A key function of the σ₁ receptor is the stabilization of the inositol 1,4,5-

trisphosphate (IP₃) receptor, which regulates the release of calcium from the ER. Antagonism

by NE-100 can therefore disrupt this regulation of intracellular calcium homeostasis.
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Sigma-1 Receptor Signaling Pathway and Point of NE-100 Intervention.

Experimental Protocols
Radioligand Binding Assay for Sigma-1 Receptor
This protocol is a representative method for determining the binding affinity of NE-100 for the

σ₁ receptor.
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Preparation

Incubation

Separation & Counting

Data Analysis

1. Prepare tissue/cell
membranes

2. Prepare assay buffer,
radioligand (3H-pentazocine),

and NE-100 dilutions

3. Mix membranes, radioligand,
and NE-100 (or vehicle)

4. Incubate at 37°C
for 120 minutes

5. Rapidly filter through
glass fiber filters

6. Wash filters with
ice-cold buffer

7. Measure radioactivity
using liquid scintillation counting

8. Calculate specific binding
and perform non-linear
regression to determine

Ki or IC50

Click to download full resolution via product page

Workflow for a Sigma-1 Receptor Radioligand Binding Assay.
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Detailed Methodology:

Membrane Preparation: Homogenize guinea pig brain tissue or cultured cells expressing σ₁

receptors in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4). Centrifuge the homogenate at low

speed to remove nuclei and debris. Pellet the membranes by high-speed centrifugation,

wash, and resuspend in fresh buffer. Determine the protein concentration using a standard

method (e.g., Bradford assay).

Assay Setup: In a 96-well plate, combine the membrane preparation, --INVALID-LINK---

pentazocine (at a concentration near its Kd, e.g., 5 nM), and varying concentrations of NE-
100 hydrochloride. For total binding, add vehicle instead of NE-100. For non-specific

binding, add a high concentration of a non-radiolabeled σ₁ ligand (e.g., 10 µM haloperidol).

Incubation: Incubate the plates at 37°C for 120 minutes to allow the binding to reach

equilibrium.

Filtration: Terminate the incubation by rapid filtration through glass fiber filters (e.g.,

Whatman GF/B) pre-soaked in a solution like 0.5% polyethyleneimine to reduce non-specific

binding. This separates the membrane-bound radioligand from the free radioligand.

Washing: Quickly wash the filters with multiple volumes of ice-cold assay buffer to remove

any remaining unbound radioligand.

Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and

measure the radioactivity using a liquid scintillation counter.

Data Analysis: Calculate specific binding by subtracting non-specific binding from total

binding. Plot the specific binding as a function of the log concentration of NE-100. Use non-

linear regression analysis to fit the data to a one-site competition model and determine the

IC₅₀ value. The Kᵢ value can then be calculated using the Cheng-Prusoff equation.

Intracellular Calcium Mobilization Assay
This protocol outlines a method to assess the functional antagonism of NE-100 on σ₁ receptor-

mediated calcium signaling.
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Cell Preparation

Treatment

Measurement & Analysis

1. Plate cells expressing
sigma-1 receptors in

a 96-well plate

2. Load cells with a
calcium-sensitive fluorescent dye

(e.g., Fura-2 AM)

3. Pre-incubate cells with
varying concentrations

of NE-100

4. Stimulate cells with a
sigma-1 receptor agonist

5. Measure changes in
intracellular calcium
using a fluorescence

plate reader

6. Analyze the dose-dependent
inhibition by NE-100
to determine its IC50

Click to download full resolution via product page

Workflow for an Intracellular Calcium Mobilization Assay.

Detailed Methodology:
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Cell Culture: Plate a suitable cell line endogenously or recombinantly expressing the σ₁

receptor (e.g., HEK-293 cells) in a 96-well, black-walled, clear-bottom plate and grow to near

confluence.

Dye Loading: Wash the cells with a physiological salt solution (e.g., Hanks' Balanced Salt

Solution with HEPES). Load the cells with a calcium-sensitive fluorescent indicator dye (e.g.,

Fura-2 AM, Fluo-4 AM) according to the manufacturer's instructions. This typically involves

incubation for 30-60 minutes at 37°C.

Compound Addition: Wash the cells to remove excess dye. Add varying concentrations of

NE-100 hydrochloride to the wells and pre-incubate for a defined period (e.g., 15-30

minutes).

Stimulation and Measurement: Place the plate in a fluorescence plate reader capable of

kinetic reads (e.g., FLIPR, FlexStation). Establish a baseline fluorescence reading. Inject a

known σ₁ receptor agonist (e.g., (+)-pentazocine) into the wells and immediately begin

recording the fluorescence signal over time. The increase in fluorescence corresponds to an

increase in intracellular calcium.

Data Analysis: Determine the peak fluorescence response for each well. Normalize the data

to the response elicited by the agonist in the absence of NE-100. Plot the percentage of

inhibition as a function of the log concentration of NE-100. Use non-linear regression to fit a

dose-response curve and calculate the IC₅₀ for the inhibition of the agonist-induced calcium

mobilization.

Conclusion
The in vitro characterization of NE-100 hydrochloride unequivocally demonstrates its identity

as a potent and selective σ₁ receptor antagonist. Its high affinity, established through

radioligand binding assays, and its ability to functionally block σ₁ receptor-mediated signaling,

as shown in calcium mobilization assays, make it an indispensable tool for elucidating the

physiological and pathophysiological roles of the σ₁ receptor. The detailed protocols provided

herein offer a robust framework for the continued investigation of NE-100 and other σ₁ receptor

ligands in various research and drug development settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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